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Compound of Interest

Compound Name: Ac4dManNDAz

Cat. No.: B12384999

Essential Safety and Handling Guide for
Ac4dManNDAz

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-azidoacetylmannosamine-tetraacylated
(Ac4ManNDAZz). The following procedures and recommendations are designed to ensure safe
operational handling and disposal of this compound.

Chemical and Physical Properties

A summary of the key quantitative data for Ac4AManNDAz is presented below for easy
reference.
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Property

Value

Molecular Formula

C16H22N4010

Molecular Weight 430.37 g/mol [1][2]

Appearance Solid[3]

Purity >98%

Solubility Soluble in DMSO and dimethylformamide (~2

mg/ml)[3], slightly soluble in ethanol.

Storage Temperature

-20°C (as powder) or -80°C (in solvent)[2]

Stability

>4 years at -20°C

Hazard Identification and Personal Protective

Equipment (PPE)

There are some discrepancies across different safety data sheets regarding the hazardous

nature of Ac4ManNDAz. One source classifies it as harmful if swallowed and very toxic to

aquatic life, while others state it is not a hazardous substance. Therefore, it is prudent to handle

it with care, adhering to the following personal protective equipment guidelines.

PPE Category

Recommended Equipment

Eye Protection

Safety goggles with side-shields

Hand Protection

Protective, chemical-resistant gloves

Body Protection

Impervious clothing or lab coat

Respiratory Protection

Suitable respirator, especially if dust or aerosols

are generated. Use in a well-ventilated area.

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is essential for laboratory safety and

maintaining the integrity of Ac4ManNDAz.
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Handling:

¢ Ventilation: Always handle Ac4ManNDAz in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of dust or aerosols.

» Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.

o Emergency Stations: Ensure an accessible safety shower and eye wash station are nearby
before beginning work.

e Solution Preparation: When preparing solutions, dissolve the solid Ac4ManNDAz in a
suitable solvent such as DMSO or dimethylformamide. If the solvent of choice is purged with
an inert gas, this can help maintain stability.

o General Hygiene: Do not eat, drink, or smoke in areas where Ac4ManNDAz is handled or
stored. Wash hands thoroughly after handling.

Storage:
o Container: Keep the container tightly sealed to prevent contamination.

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.

o Temperature: For long-term stability, store the solid powder at -20°C and solutions at -80°C.

Disposal Plan

Proper disposal of AcAManNDAz and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Disposal Procedure:
o Waste Collection: Collect waste material in a designated and properly labeled container.

» Approved Disposal: Dispose of the contents and the container at an approved waste
disposal facility. Follow all local, state, and federal regulations for chemical waste disposal.
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+ Spillage: In case of a spill, collect the spillage to prevent it from entering drains or water
courses.

Operational Workflow for Handling Ac4ManNDAz

The following diagram illustrates the standard workflow for the safe handling and disposal of
Ac4ManNDAz in a laboratory setting.

Step 1: Preparation
- Verify accessible safety shower and eye wash station.
- Don appropriate PPE:
- Safety goggles with side-shields
- Protective gloves
- Impervious clothing
- Suitable respirator
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Emergency Procedure
- Eye Contact: Flush with water, seek medical attention.

- Skin Contact: Rinse with plenty of water.
- Ingestion: Call a poison center or doctor.

Click to download full resolution via product page
Need Custom Synthesis?

Email: info@benchchem.com or Request Quote Online.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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